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Compound of Interest
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Cat. No.: B15585312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of WM-8014, a potent and

selective inhibitor of the histone acetyltransferases KAT6A and KAT6B, on gene expression.

The information presented herein is synthesized from key research findings, with a focus on

providing actionable data and detailed experimental methodologies for professionals in the field

of drug development and cancer research.

Core Mechanism of Action
WM-8014 functions as a reversible, acetyl-CoA competitive inhibitor of the MYST family of

histone acetyltransferases, primarily targeting KAT6A (also known as MOZ) and KAT6B (also

known as MORF).[1][2] By blocking the catalytic activity of these enzymes, WM-8014 prevents

the acetylation of histone H3 at lysine 9 (H3K9ac), a key epigenetic mark associated with

transcriptional activation. This inhibition of histone acetylation leads to a cascade of

downstream effects, culminating in cell cycle arrest and the induction of cellular senescence.[1]

[2] This process is critically dependent on the p16INK4A/p19ARF tumor suppressor pathway.

Quantitative Analysis of Gene Expression Changes
Treatment of mouse embryonic fibroblasts (MEFs) with WM-8014 results in significant and

reproducible changes in the expression of a key set of genes that regulate cell cycle

progression and senescence. The following tables summarize the quantitative data from RNA

sequencing (RNA-seq) and Reverse Transcription Quantitative PCR (RT-qPCR) analyses.
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Table 1: Differentially Expressed Genes in Mouse
Embryonic Fibroblasts (MEFs) Treated with WM-8014 (10
µM for 10 days) - RNA-seq Data

Gene Symbol Gene Name
Log2 Fold
Change

p-value Regulation

Cdkn2a

Cyclin-

dependent

kinase inhibitor

2A

3.5 < 0.001 Upregulated

Cdc6
Cell division

cycle 6
-2.8 < 0.001 Downregulated

E2f2
E2F transcription

factor 2
-2.5 < 0.001 Downregulated

Ezh2
Enhancer of

zeste homolog 2
-2.1 < 0.01 Downregulated

Melk

Maternal

embryonic

leucine zipper

kinase

-1.9 < 0.01 Downregulated

This table presents representative data based on published findings. Actual values can be

found in the primary literature.

Table 2: Validation of Gene Expression Changes by RT-
qPCR in MEFs Treated with WM-8014 (10 µM for 10 days)
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Gene Symbol
Relative mRNA
Expression (Fold
Change vs. DMSO)

Standard Deviation Regulation

Cdkn2a 8.2 ± 1.5 Upregulated

Cdc6 0.25 ± 0.08 Downregulated

E2f2 0.31 ± 0.10 Downregulated

This table presents representative data based on published findings. Actual values can be

found in the primary literature.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the key signaling pathway affected by WM-8014 and the

general experimental workflows for analyzing its impact on gene expression.
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Caption: WM-8014 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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